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Compound of Interest |

2,5-Dichloro-4-

Compound Name:

fluorobenzenesulfonamide
CAS No.: 1803806-97-4
Cat. No.: B1410902

Get Quote

The benzenesulfonamide scaffold is a cornerstone of modern medicinal chemistry, forming the

structural basis for a wide array of therapeutic agents.[1][2] The introduction of halogen
substituents, particularly chlorine and fluorine, provides a powerful tool for modulating a
molecule's physicochemical and pharmacological properties. Fluorine, with its high
electronegativity and small van der Waals radius, can enhance metabolic stability, binding
affinity, and membrane permeability.[3] Chlorine substitution can likewise influence electronic
properties and provide vectors for further synthetic elaboration.

This guide provides a detailed technical overview of the anticipated chemical properties of 2,5-
Dichloro-4-fluorobenzenesulfonamide. While direct experimental data is limited, we will
construct a comprehensive profile based on established principles of physical organic
chemistry and data from closely related analogs. This document is intended for researchers,
scientists, and drug development professionals who may utilize this or similar compounds as
building blocks or lead structures in their research endeavors.

Molecular Structure and Identification
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The fundamental identity of a compound is rooted in its structure. The arrangement of atoms in
2,5-Dichloro-4-fluorobenzenesulfonamide dictates its reactivity, physical properties, and
potential biological interactions.

1,4-Dichloro-2-fluorobenzene

Click to download full resolution via product page

Caption: Proposed two-step synthesis of 2,5-Dichloro-4-fluorobenzenesulfonamide.

Detailed Experimental Protocol (Proposed)

Step 1: Synthesis of 2,5-Dichloro-4-fluorobenzenesulfonyl chloride

This procedure is based on established methods for the chlorosulfonation of aromatic
compounds. [4]

e Setup: In a fume hood, equip a dry, three-necked round-bottom flask with a magnetic stirrer,
a dropping funnel, and a gas outlet connected to a scrubber (e.g., a sodium hydroxide
solution) to neutralize the HCI gas byproduct.

e Reaction: Charge the flask with 1,4-dichloro-2-fluorobenzene (1.0 eq). Cool the flask in an
ice-water bath to 0-5 °C.

e Addition: Add chlorosulfonic acid (3.0-4.0 eq) dropwise via the dropping funnel to the stirred
starting material, maintaining the internal temperature below 10 °C. Vigorous evolution of
HCI gas will occur.

o Completion: After the addition is complete, allow the reaction mixture to slowly warm to room
temperature and stir for an additional 2-4 hours until the reaction is complete (monitor by
TLC or GC-MS).

o Work-up: Carefully and slowly pour the reaction mixture onto a stirred slurry of crushed ice.
The sulfonyl chloride intermediate will precipitate as a solid.
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« |solation: Collect the solid product by vacuum filtration, washing thoroughly with cold water
until the filtrate is neutral. Dry the product under vacuum.

Step 2: Synthesis of 2,5-Dichloro-4-fluorobenzenesulfonamide

This step involves the nucleophilic substitution of the chloride on the sulfonyl chloride with
ammonia.

e Setup: In a fume hood, dissolve the crude 2,5-dichloro-4-fluorobenzenesulfonyl chloride (1.0
eq) from Step 1 in a suitable solvent like acetone or THF in a round-bottom flask.

e Reaction: Cool the solution in an ice bath and add concentrated aqueous ammonia (e.g.,
28% NH4OH) in excess dropwise.

o Completion: Stir the reaction mixture at room temperature for 1-2 hours.
o Work-up: Add water to the reaction mixture to precipitate the sulfonamide product.

« |solation & Purification: Collect the crude product by vacuum filtration and wash with cold
water. The final product can be purified by recrystallization from a suitable solvent system,
such as ethanol/water, to yield pure 2,5-Dichloro-4-fluorobenzenesulfonamide. [5]

Anticipated Spectroscopic Profile

Spectroscopic analysis is essential for structural confirmation. The following section details the
expected signals in key spectroscopic techniques.

e 1H NMR (in DMSO-ds):

o 0 ~8.0-8.2 ppm (doublet): Aromatic proton ortho to the fluorine and meta to the sulfonyl
group.

o & ~7.7-7.9 ppm (doublet): Aromatic proton meta to the fluorine and ortho to a chlorine.

o 0 ~7.3-7.5 ppm (singlet, broad): Two protons from the sulfonamide (NH2) group. This
signal will exchange with D20.

e 13C NMR (in DMSO-ds):
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o Six distinct signals are expected in the aromatic region (& 115-160 ppm). The carbon
attached to fluorine will show a large C-F coupling constant.

e 19F NMR (in DMSO-ds):

o Asingle resonance is expected, likely between -100 and -120 ppm, characteristic of a
fluorine atom on a dichlorinated benzene ring.

e Infrared (IR) Spectroscopy (KBr pellet):
o 3350-3250 cm~? (two bands): N-H stretching vibrations of the primary sulfonamide.

o ~1350 cm~t and ~1160 cm~1: Asymmetric and symmetric SO: stretching vibrations,
respectively. [6] * ~1250 cm~1: C-F stretching vibration.

o ~800-600 cm~1: C-Cl stretching vibrations.
e Mass Spectrometry (El or ESI):

o Molecular lon (M*): A prominent cluster of peaks corresponding to the molecular weight.
Due to the presence of two chlorine atoms, a characteristic isotopic pattern of (M), (M+2),
and (M+4) with an approximate ratio of 9:6:1 will be observed.

Potential Applications in Drug Discovery &
Chemical Biology

The sulfonamide functional group is a privileged scaffold in medicinal chemistry. Its derivatives
are known to target a wide range of biological systems. [2]

e Carbonic Anhydrase Inhibition: The primary sulfonamide group (-SO2NH2) is the
quintessential pharmacophore for inhibiting zinc-containing metalloenzymes, most notably
carbonic anhydrases (CAs). [7]CAs are implicated in various diseases, including glaucoma,
epilepsy, and certain types of cancer. [3][8]The dichlorofluoro-substitution pattern of the title
compound could confer selectivity for specific CA isoforms.
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Caption: General mechanism of carbonic anhydrase inhibition by sulfonamides.

o Kinase and Protease Inhibition: While less common than CA inhibition, certain sulfonamide
derivatives have been developed as inhibitors of kinases and proteases, where the
sulfonamide group can act as a hydrogen bond donor and acceptor.

o Antimicrobial and Anticancer Agents: The benzenesulfonamide core is found in various
antimicrobial and anticancer drugs. [1]The specific halogenation pattern of 2,5-dichloro-4-
fluorobenzenesulfonamide could lead to novel biological activities. For instance, a related
analog has been identified as a dual-target inhibitor of mitochondrial complexes, a pathway

crucial for cancer cell metabolism. [1]

Safety, Handling, and Storage
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As a novel compound, the toxicological properties of 2,5-Dichloro-4-
fluorobenzenesulfonamide have not been fully investigated. Therefore, it must be handled
with care, assuming it is hazardous. The following precautions are based on data from
analogous sulfonyl chlorides and sulfonamides. [9][10][11]

o Personal Protective Equipment (PPE): Wear chemical-resistant gloves, a laboratory coat,
and safety glasses or goggles. [10]* Handling: Use only in a well-ventilated area, preferably
within a chemical fume hood, to avoid inhalation of dust. [9]Avoid contact with skin and eyes.
Wash hands thoroughly after handling.

o First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek
medical attention. [10] * Skin Contact: Wash off with soap and plenty of water. Remove
contaminated clothing. [10] * Inhalation: Move the person into fresh air. If not breathing,
give artificial respiration. [10] * Ingestion: Do NOT induce vomiting. Rinse mouth with water
and seek immediate medical attention. * Storage: Store in a tightly closed container in a
dry, cool, and well-ventilated place. Keep away from strong oxidizing agents.

Conclusion

2,5-Dichloro-4-fluorobenzenesulfonamide represents an intriguing chemical entity at the
intersection of halogenated aromatics and the pharmacologically significant sulfonamide class.
While direct experimental data remains to be published, this guide provides a robust,
scientifically-grounded framework for its properties, synthesis, and potential applications. Its
unique substitution pattern makes it a valuable building block for creating novel chemical
probes and potential therapeutic agents, particularly in the realm of enzyme inhibition. As with
any new compound, rigorous experimental validation of these predicted properties is the
essential next step for any research program.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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